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Compound of Interest

Compound Name: 2-Chlorobutyryl chloride

Cat. No.: B1583198

An In-Depth Technical Guide to 2-Chlorobutyryl Chloride (CAS 7623-11-2)

Abstract

This technical guide provides a comprehensive overview of 2-Chlorobutyryl chloride (CAS
No. 7623-11-2), a highly reactive and versatile chemical intermediate. Intended for researchers,
scientists, and professionals in drug development, this document delves into the compound's
physicochemical properties, synthesis methodologies, core reactivity, and significant
applications in the pharmaceutical and agrochemical industries. Furthermore, it outlines
detailed protocols for its use in synthetic transformations and provides critical guidelines for
safe handling, storage, and disposal. The information is grounded in authoritative sources to
ensure scientific integrity and practical utility.

Introduction and Chemical Identity

2-Chlorobutyryl chloride, with the IUPAC name 2-chlorobutanoyl chloride, is a bifunctional
organic compound featuring both an acyl chloride and an alkyl chloride functional group.[1] This
dual reactivity makes it a valuable building block in organic synthesis. The acyl chloride group
is a potent electrophile for acylation reactions, while the chlorine atom at the alpha-position
provides a site for nucleophilic substitution.[2][3] Its molecular formula is CaHeCI20.[2] This
unique structural arrangement dictates its chemical behavior and establishes its role as a key
starting material for introducing the 2-chlorobutyryl moiety into more complex molecular
architectures, particularly in the synthesis of active pharmaceutical ingredients (APIs) and other
fine chemicals.[4]
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Physicochemical and Spectroscopic Properties

2-Chlorobutyryl chloride is a colorless to pale yellow liquid characterized by a pungent,
irritating odor.[2] Its physical properties are significantly influenced by the presence of two
chlorine atoms, which increase its molecular weight and density compared to its non-
halogenated analogue, butyryl chloride.[2] It is classified as a moderately volatile liquid under
ambient conditions.[2] Due to its extreme moisture sensitivity, it does not have a measurable
aqueous solubility; instead, it undergoes rapid hydrolysis.[2][5]

Table 1. Physicochemical Properties of 2-Chlorobutyryl Chloride

Property Value Source(s)
CAS Number 7623-11-2 [1][2]
Molecular Formula C4HeCI20 [2][6]
Molecular Weight 140.99 g/mol [21[7]
Appearance Colorless to pale yellow liquid [2]

Boiling Point 138-140 °C (at 760 mmHQ) [21[4]
Density 1.236 g/cm3 (at 20 °C) [2]
Refractive Index 1.4510 (at 20 °C) [2]

LogP (Octanol/Water) 1.769 [2]

. Reacts with water; soluble in
Solubility ) [2][3]
many organic solvents

Spectroscopic analysis is crucial for identity confirmation and purity assessment. Proton
Nuclear Magnetic Resonance (*H NMR) spectra provide characteristic chemical shifts for the
protons on the butyryl chain.[2] Infrared (IR) spectroscopy is distinguished by a very strong
absorption peak characteristic of the C=0 stretch in an acyl chloride, typically found around
1800 cm~1. Additional peaks corresponding to C-Cl bond vibrations can be observed in the
fingerprint region (approximately 580-780 cm~1).[8] Mass spectrometry data is also available
for this compound through resources like the NIST WebBook.[1]
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Synthesis and Manufacturing

The synthesis of 2-chlorobutyryl chloride can be approached through several routes, with the
choice often depending on the scale and available precursors.

Laboratory-Scale Synthesis from 2-Chlorobutanoic Acid

A common and direct laboratory method involves the conversion of 2-chlorobutanoic acid to its
corresponding acyl chloride.[2] This transformation is typically achieved using standard
chlorinating agents such as thionyl chloride (SOCI2) or phosphorus pentachloride (PCls).[9][10]

The reaction with thionyl chloride is often preferred because the byproducts, sulfur dioxide
(S0O2) and hydrogen chloride (HCI), are gaseous, which simplifies the purification of the final
product.[11] The mechanism involves the nucleophilic attack of the carboxylic acid's hydroxyl
group on the sulfur atom of SOCIz, forming an acyl chlorosulfite intermediate.[12] This
intermediate is highly reactive because the chlorosulfite group is an excellent leaving group. A
subsequent nucleophilic attack by a chloride ion on the carbonyl carbon leads to the formation
of the acyl chloride and the release of SOz and HCI.[9][11]

. . + C|2 . . .
n-Butyric Acid (Catalyst) 2-Chlorobutanoic Aud)i + SOCI2 %(Z-Chlorobutyryl Chlorlde)

Click to download full resolution via product page
Caption: General two-step synthesis from n-butyric acid.

The precursor, 2-chlorobutanoic acid, can be prepared via the chlorination of n-butyric acid
using chlorine gas in the presence of a catalyst like phosphorus or iodine.[13][14]

Industrial Manufacturing

On an industrial scale, the synthesis often relies on the chlorination of gamma-butyrolactone
(GBL) using thionyl chloride.[2] This method is favored for its high yield, operational simplicity,
and cost-effectiveness for large-scale production.[2] The reaction proceeds through a
nucleophilic acyl substitution mechanism where the GBL ring is opened and chlorinated to form
the desired product.
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Chemical Reactivity and Mechanistic Pathways

The reactivity of 2-chlorobutyryl chloride is dominated by the electrophilic nature of the
carbonyl carbon, a characteristic feature of all acyl chlorides.[15] It readily undergoes
nucleophilic acyl substitution reactions with a wide range of nucleophiles.

Core Reactions:

» Hydrolysis: It reacts rapidly, often violently, with water to form 2-chlorobutanoic acid and
corrosive hydrochloric acid gas.[2] This extreme moisture sensitivity necessitates handling
under anhydrous conditions.

» Alcoholysis: In the presence of an alcohol (ROH), it forms the corresponding 2-
chlorobutyrate ester and HCI.[2]

o Aminolysis: Reaction with primary or secondary amines (RzNH) yields the corresponding 2-
chlorobutyramide and HCI.[2]

The general mechanism for these transformations is a two-step nucleophilic addition-
elimination process. The nucleophile first attacks the electrophilic carbonyl carbon, breaking the
C=0 pi bond and forming a tetrahedral intermediate. In the second step, the carbonyl double
bond is reformed by the elimination of the chloride ion, which is an excellent leaving group.

Caption: Nucleophilic acyl substitution mechanism (Nu-H = H20, ROH, Rz2NH).

Applications in Drug Development and Research

2-Chlorobutyryl chloride is a pivotal intermediate in the synthesis of pharmaceuticals and
agrochemicals.[4][5] Its utility stems from its ability to efficiently introduce the 2-chlorobutyryl
group, which can then be retained or further modified.

o Pharmaceutical Synthesis: It serves as a building block for various APIs.[4] For instance, the
related compound 4-chlorobutyryl chloride is used in the synthesis of drugs like
Fexofenadine and Levetiracetam.[16][17] By analogy, 2-chlorobutyryl chloride is used to
create specific structural motifs in medicinal chemistry programs. It is a precursor for
synthesizing 2-aminobutyric acid, an unnatural amino acid, through reaction with ammonia.
[18]
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o Agrochemicals: It is employed in the manufacturing of certain pesticides and herbicides.[19]

o Chemical Research: In a laboratory setting, it is used to synthesize novel compounds,
including esters, amides, and sulfonic acids, for further study.[2]

Experimental Protocol: Synthesis of an Ester

This protocol provides a representative procedure for the esterification of an alcohol using 2-
chlorobutyryl chloride. CAUTION: This reaction should be performed in a well-ventilated
chemical fume hood by trained personnel wearing appropriate personal protective equipment
(PPE).

Objective: To synthesize Ethyl 2-chlorobutanoate.

Materials:

2-Chlorobutyryl chloride

e Anhydrous ethanol

e Anhydrous pyridine or triethylamine (as an HCI scavenger)
e Anhydrous diethyl ether (or other suitable aprotic solvent)
e Round-bottom flask with a magnetic stir bar

» Addition funnel

« Inert gas (Nitrogen or Argon) supply

Ice bath

Step-by-Step Methodology:

o Setup: Assemble a dry, two-necked round-bottom flask equipped with a magnetic stir bar, an
addition funnel, and an inert gas inlet.
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» Reagent Preparation: In the flask, dissolve anhydrous ethanol (1.0 equivalent) and pyridine
(1.1 equivalents) in anhydrous diethyl ether under an inert atmosphere.

e Cooling: Cool the flask to 0 °C using an ice bath. This is critical to control the exothermic
nature of the reaction.

» Addition of Acyl Chloride: Dissolve 2-chlorobutyryl chloride (1.05 equivalents) in a minimal
amount of anhydrous diethyl ether and place it in the addition funnel.

e Reaction: Add the 2-chlorobutyryl chloride solution dropwise to the stirring alcohol/pyridine
solution over 30-60 minutes, maintaining the temperature at 0 °C. A precipitate of pyridinium
hydrochloride will form.

o Completion: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for an additional 2-4 hours, or until TLC/GC-MS analysis indicates the
consumption of the starting alcohol.

o Workup: Quench the reaction by slowly adding cold water. Transfer the mixture to a
separatory funnel.

o Extraction: Separate the layers. Wash the organic layer sequentially with dilute HCI (to
remove excess pyridine), saturated sodium bicarbonate solution (to neutralize any remaining
acid), and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SOa),
filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: Purify the crude product by vacuum distillation to yield pure Ethyl 2-
chlorobutanoate.

Safety, Handling, and Storage

2-Chlorobutyryl chloride is a hazardous chemical that requires strict safety protocols. It is
corrosive and causes severe skin burns and eye damage. Inhalation of its vapors can be
harmful or fatal and may cause respiratory irritation.[20]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1583198?utm_src=pdf-body
https://www.benchchem.com/product/b1583198?utm_src=pdf-body
https://www.benchchem.com/product/b1583198?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-4chlorobutyryl-chloride-CASNO-4635-59-2741T-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

(Handling 2-Chlorobutyry! Chloridg
Event Event
i A
Required PPE: Ny
. . Work Location:
’ C'jel-rir;.lecl\el‘i/-sd?ilgspli&‘l? glre;\ﬁyllzaGﬁivizleld - Certified Chemical Fume Hood 1 Spill Detected Personnel Exposure
- Chemical-resistant Apron/Lab Coat mEyewashikisatelyiShoweriiacessible

Skin/Clothing

Yes

Evacuate Immediate Area Remove Contaminated Clothing Rinse Eyes at Eyewash
Alert Others Rinse Skin with Water for 15+ min Station for 15+ min

Cover with Inert Absorbent
(e.g., sand, vermiculite)
DO NOT USE WATER

Seek Immediate
Medical Attention

Collect in Sealed Container
for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Emergency response workflow for spills or exposure.

Handling Guidelines:

e Always work within a certified chemical fume hood to avoid inhalation of vapors.

o Wear appropriate PPE, including chemical splash goggles, a face shield, heavy-duty
chemical-resistant gloves (e.g., butyl rubber), and a lab coat or apron.[21]

o Ensure that an eyewash station and a safety shower are immediately accessible.[21]
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e Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with
atmospheric moisture.[4]

e Avoid contact with water, strong bases, alcohols, and amines, as these can cause violent
reactions.

Storage Requirements:

o Store in a tightly sealed container, preferably the original manufacturer's container, with the
cap securely fastened. The container lid should be further sealed with paraffin film for long-
term storage.

o Keep in a cool, dry, and well-ventilated area designated for corrosive materials.[22]
o Store locked up and away from incompatible substances.

e The storage area should be protected from moisture and direct sunlight.

Conclusion

2-Chlorobutyryl chloride is a cornerstone intermediate in synthetic organic chemistry, offering
a powerful tool for the construction of complex molecules. Its value is defined by the high
reactivity of its acyl chloride function, which allows for efficient acylation of a broad range of
nucleophiles. While its utility is clear, its hazardous nature—particularly its corrosivity and
extreme reactivity with water—demands rigorous adherence to safety and handling protocols.
For the informed researcher, 2-chlorobutyryl chloride provides a reliable and effective
pathway to novel chemical entities in pharmaceutical and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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